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Compound of Interest

Compound Name:
Methyl 2,2,2-trifluoroethyl

carbonate

Cat. No.: B1591677 Get Quote

An In-Depth Technical Guide to the Safe Handling of Methyl 2,2,2-trifluoroethyl Carbonate

For researchers, scientists, and drug development professionals, the introduction of novel

reagents is a constant in the pursuit of innovation. Methyl 2,2,2-trifluoroethyl carbonate
(MTFC), a fluorinated organic compound, is gaining traction in various applications, including

as a component in advanced battery electrolytes and as a versatile chemical intermediate.[1][2]

[3] Its unique properties, however, necessitate a thorough understanding of its hazard profile

and the implementation of rigorous safety protocols. This guide provides a comprehensive

overview of the safety data for MTFC, offering practical, field-proven insights to ensure its safe

handling and use in a laboratory setting.

Hazard Identification and Classification
Methyl 2,2,2-trifluoroethyl carbonate is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[4][5] A clear

understanding of these hazards is the foundation of safe laboratory practice.

GHS Classification:

Flammable Liquids: Category 3[4][5][6]

Skin Corrosion/Irritation: Category 2[4][5]
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Serious Eye Damage/Eye Irritation: Category 2A[5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[4]

[5]

The primary hazards associated with MTFC are its flammability and its irritant effects on the

skin, eyes, and respiratory system.[4][5][7] The signal word for this chemical is "Warning".[4][5]

Hazard Statements (H-statements):

H226: Flammable liquid and vapor.[4][5][6]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[4][5][6]

Precautionary Statements (P-statements):

A comprehensive list of precautionary statements dictates the necessary measures to mitigate

the risks associated with MTFC. These are grouped into four categories: Prevention,

Response, Storage, and Disposal.
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Category P-statement Description

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[4]

P233
Keep container tightly closed.

[4]

P240
Ground and bond container

and receiving equipment.[4]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[4]

P242 Use non-sparking tools.[4]

P243
Take action to prevent static

discharges.[4]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4]

P264
Wash hands thoroughly after

handling.[4]

P271
Use only outdoors or in a well-

ventilated area.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4][8]

Response P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

or shower.[4]

P304 + P340 IF INHALED: Remove person

to fresh air and keep
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comfortable for breathing.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

P312

Call a POISON

CENTER/doctor if you feel

unwell.[4]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[4]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[4]

P370 + P378
In case of fire: Use appropriate

media to extinguish.[4]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[4][9]

P403 + P235
Store in a well-ventilated

place. Keep cool.[4]

P405 Store locked up.[4]

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.[4]

GHS Pictograms:

Caption: GHS pictograms for Methyl 2,2,2-trifluoroethyl carbonate.

Physical and Chemical Properties
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Understanding the physical and chemical properties of MTFC is crucial for its safe handling and

for anticipating its behavior under various experimental conditions.

Property Value

Chemical Formula C4H5F3O3[4][10]

Molecular Weight 158.08 g/mol [6][7]

Appearance Colorless to light yellow clear liquid[11]

Density 1.33 g/cm³ (at 20°C)[4]

Flash Point 38°C (100.4°F)[6]

Boiling Point 74.2°C at 760 mmHg[3]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to minimizing exposure and

preventing accidents.

Engineering Controls
The primary line of defense against exposure to MTFC is the use of appropriate engineering

controls.

Ventilation: Always handle MTFC in a well-ventilated area.[4] A certified chemical fume hood

is essential to capture and exhaust vapors, preventing inhalation.

Explosion-Proof Equipment: Due to its flammability, all electrical equipment, including stirring

plates, vacuum pumps, and lighting, must be explosion-proof.[4]

Grounding and Bonding: To prevent the buildup of static electricity, which can serve as an

ignition source, ensure that all containers and receiving equipment are properly grounded

and bonded.[4]

Personal Protective Equipment (PPE)
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The appropriate selection and use of PPE provide a critical barrier against direct contact with

MTFC.

Personal Protective Equipment (PPE) for MTFC Handling

Flame-resistant Lab Coat

Impervious Gloves
(e.g., Nitrile, Neoprene)

Chemical Safety Goggles

Face Shield
(when splash hazard exists)

Approved Respirator
(if ventilation is inadequate)

Click to download full resolution via product page

Caption: Recommended PPE for handling MTFC.

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[12] A face shield

should be worn in situations where there is a risk of splashing.[8]

Skin Protection: Wear a flame-resistant lab coat and impervious gloves, such as nitrile or

neoprene.[4][8] Always inspect gloves for signs of degradation or puncture before use.
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Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, or during emergency situations, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with an appropriate cartridge for organic vapors.[12]

Storage
Proper storage of MTFC is crucial to maintain its stability and prevent hazardous situations.

Container: Keep the container tightly closed in an upright position to prevent leakage.[4][9]

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of ignition.[4][10] The storage area should be designated for flammable liquids.

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.

[13]

Emergency Procedures
In the event of an emergency, a swift and informed response is critical.

First-Aid Measures
Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[4] If the person feels unwell, call a poison control center or doctor.[4]

Skin Contact: If on skin, immediately take off all contaminated clothing.[4] Rinse the skin with

plenty of water or shower.[4] If skin irritation occurs, seek medical advice.[4]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[4] Remove contact

lenses if present and easy to do so.[4] Continue rinsing and seek immediate medical

attention if irritation persists.[4][5]

Ingestion: If swallowed, rinse the mouth with water.[4] Do not induce vomiting.[8] Call a

poison control center or doctor immediately.[5][8]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[5][13]

Unsuitable Extinguishing Media: Do not use a direct jet of water, as this may spread the fire.

[4]

Specific Hazards: The vapor is heavier than air and may travel a considerable distance to a

source of ignition and flash back.[13] Combustion may produce irritating and toxic gases,

including carbon oxides and hydrogen fluoride.[4][12]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][5]

Accidental Release Measures
Personal Precautions: Evacuate non-essential personnel from the area.[4] Wear appropriate

personal protective equipment.[4]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[4]

Containment and Cleanup: For small spills, absorb with an inert material such as dry sand or

earth and place in a suitable container for disposal.[4] For large spills, dike the area to

contain the spill and collect the material with a pump or vacuum.[10] Use non-sparking tools

during cleanup.[4]
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Spill Occurs

Evacuate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Material

Collect Spilled Material
(Use non-sparking tools)

Dispose of Waste in Accordance with Regulations

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of MTFC.
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Toxicological and Ecological Information
While comprehensive toxicological and ecological data for Methyl 2,2,2-trifluoroethyl
carbonate is not readily available in the reviewed literature, the GHS classification indicates

that it is an irritant to the skin, eyes, and respiratory system.[4][5] The lack of extensive data

underscores the importance of handling this chemical with caution and minimizing exposure.

Disposal Considerations
Waste from residues and contaminated packaging must be disposed of in accordance with

applicable regional, national, and local laws and regulations.[4][5] It is recommended to

dispose of this material as industrial waste.[4]

Conclusion
Methyl 2,2,2-trifluoroethyl carbonate is a valuable compound with promising applications.

However, its hazardous properties necessitate a proactive and informed approach to safety. By

understanding its GHS classification, implementing robust engineering controls, consistently

using appropriate personal protective equipment, and being prepared for emergencies,

researchers can handle this chemical with confidence and ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/934003
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2_2_2-trifluoroethyl-carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2_2_2-trifluoroethyl-carbonate
https://www.tcichemicals.com/BE/en/sds/M1193_EU_6N.pdf
https://www.biosynth.com/Files/MSDS/GG/A7/MSDS_GGA78395_4000_EN.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2128-3-05H.pdf
https://cymitquimica.com/products/3B-M3376/156783-95-8/methyl-222-trifluoroethyl-carbonate/
https://www.fishersci.com/store/msds?partNumber=AC243410250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC450291_msds.pdf
https://www.benchchem.com/product/b1591677#methyl-2-2-2-trifluoroethyl-carbonate-safety-data-sheet-sds
https://www.benchchem.com/product/b1591677#methyl-2-2-2-trifluoroethyl-carbonate-safety-data-sheet-sds
https://www.benchchem.com/product/b1591677#methyl-2-2-2-trifluoroethyl-carbonate-safety-data-sheet-sds
https://www.benchchem.com/product/b1591677#methyl-2-2-2-trifluoroethyl-carbonate-safety-data-sheet-sds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1591677?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

